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Compound of Interest

Compound Name: L-803,087 Trifluoroacetate

CAS No.: 1786412-46-1; 217480-26-7

Cat. No.: B2519179 Get Quote

Senior Application Scientist Desk | SSTR4 Agonist
Specialist Team
Executive Summary: The Stability Profile
L-803,087 is a high-affinity, non-peptide agonist selective for the Somatostatin Receptor

Subtype 4 (SSTR4). While it exhibits robust chemical stability in its lyophilized solid form, its

stability profile changes drastically upon solvation.

This guide addresses the critical "Room Temperature (RT) vs. -20°C" dilemma. The short

answer: Temperature is the primary variable controlling hydrolysis and oxidation rates. While

the solid compound can tolerate short-term RT excursions (e.g., shipping), solvated forms—

particularly in aqueous buffers—are thermodynamically unstable at RT and must be handled

with strict thermal discipline.

Stability Matrix: Room Temperature vs. -20°C
The following data summarizes the stability windows based on physical state and solvent

environment.
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Physical State Storage Condition Stability Window Risk Factor

Lyophilized Solid
-20°C

(Recommended)
≥ 2 Years

Minimal. Ideal for

long-term banking.

Lyophilized Solid Room Temp (+25°C) < 2 Weeks

Low. Acceptable for

transit/bench

handling.

DMSO Stock (10 mM)
-20°C

(Recommended)
~ 6 Months

Low. Avoid repeated

freeze-thaw cycles.

DMSO Stock (10 mM) Room Temp (+25°C) < 48 Hours

Moderate. Solvent

evaporation & slow

oxidation.

Aqueous Solution -20°C
NOT

RECOMMENDED

High. Freeze-thaw

precipitates

compound.

Aqueous Solution Room Temp (+25°C) < 12 Hours

Critical. Rapid

hydrolysis/precipitatio

n.

Critical Alert: Never store aqueous dilutions (e.g., in PBS or media) for use on subsequent days.

Prepare fresh immediately prior to the experiment.

Troubleshooting & FAQs
Scenario A: "I left the solid vial on the bench over the
weekend."
Q: Is my compound degraded? A:Likely No. L-803,087 is supplied as a trifluoroacetate salt,

which confers crystal lattice stability. Exposure to ambient temperature (20–25°C) for 48–72
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hours in a sealed, desiccated vial rarely impacts biological potency.

Action: Return to -20°C immediately. Ensure the desiccant packet is active (blue/orange, not

pink/green).

Scenario B: "I see a precipitate when diluting my DMSO
stock into cell culture media."
Q: How do I fix this solubility crash? A: This is a "Solvent Shock" phenomenon. L-803,087 is

hydrophobic. Dumping a high-concentration DMSO bolus directly into aqueous media causes

rapid local precipitation.

The Fix (Step-wise Dilution):

Dilute your 10 mM DMSO stock 1:10 into pure ethanol or a 50% DMSO/Water

intermediate.

Vortex vigorously.

Pipette this intermediate slowly into the final vortexing media.

Ensure final DMSO concentration is < 0.1% to avoid cytotoxicity.

Scenario C: "My in vivo results are inconsistent between
batches."
Q: Could this be a stability issue? A: Yes, specifically regarding Freeze-Thaw Cycles. If you are

freezing and thawing the same DMSO stock vial repeatedly, you are introducing moisture

(hygroscopicity of DMSO) which accelerates degradation.

Protocol: Aliquot the master stock into single-use volumes (e.g., 10 µL or 50 µL) immediately

after reconstitution. Store these at -20°C and discard any remainder after use.

Mechanistic Insight: SSTR4 Signaling Pathway
Understanding the pathway is crucial for validating your readout. L-803,087 acts via G_i/o-

protein coupling, primarily inhibiting Adenylyl Cyclase (AC) and modulating ion channels.
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Caption: L-803,087 induced SSTR4 signaling cascade leading to cellular hyperpolarization.[1]

Standardized Handling Protocol
To ensure reproducibility, follow this "Self-Validating" workflow.

Phase 1: Reconstitution (Master Stock)
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Equilibrate: Allow the product vial to warm to Room Temperature (RT) inside the desiccator

before opening. Why? Prevents condensation of atmospheric water onto the cold

hygroscopic solid.

Solvent: Add anhydrous DMSO to achieve a concentration of 10 mM.

Calculation: For 1 mg of L-803,087 (MW: ~599.6 g/mol as salt), add ~167 µL DMSO.

Dissolution: Vortex for 30 seconds. Inspect visually. The solution must be completely clear.

Aliquot: Immediately dispense into 20 µL or 50 µL aliquots in amber microtubes.

Storage: Freeze at -20°C. Label: "Stock 10mM - Do Not Refreeze".

Phase 2: Experimental Prep (Day of Assay)
Thaw: Remove one aliquot. Thaw at RT.[2]

Intermediate Dilution: Dilute 1:100 in serum-free media or buffer to create a 100 µM working

solution.

Note: If precipitation occurs here, use the "Step-wise Dilution" method described in the

Troubleshooting section.

Final Application: Add to cell culture wells to achieve final concentration (typically 1 nM – 1

µM).

Disposal: Discard the remaining thawed aliquot.

Lyophilized Solid
(-20°C Storage)

Warm to RT
(Desiccated)

Add DMSO
(10 mM Stock)

Aliquot Immediately
(Single Use)

Store Aliquots
(-20°C)

Thaw One Aliquot
(Day of Exp)

  Need   Dilute & Use
(< 12 Hours)

Click to download full resolution via product page

Caption: Optimal workflow to minimize freeze-thaw degradation and solvent evaporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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